3-(4-Methoxyphenoxy)benzoic acid
Overview
Description
3-(4-Methoxyphenoxy)benzoic acid is a compound with the molecular weight of 244.25 . It is a white to off-white solid .
Molecular Structure Analysis
The molecular formula of this compound is C14H12O4 . The InChI code is 1S/C14H12O4/c1-17-11-5-7-12 (8-6-11)18-13-4-2-3-10 (9-13)14 (15)16/h2-9H,1H3, (H,15,16) .Physical and Chemical Properties Analysis
This compound is a white to off-white solid . The compound should be stored at 0-8°C .Scientific Research Applications
Chemical Modification for Enhanced Adsorption : A study by Gunjate et al. (2020) explored the use of 2-hydroxy-5-methoxy benzoic acid for the surface modification of activated carbon. This modification aimed to enhance the material's ability to adsorb and remove cobalt ions from aqueous solutions, demonstrating a potential application in water purification and metal recovery processes (Gunjate et al., 2020).
Synthesis and Luminescent Properties : Liu et al. (2009) conducted a study on the synthesis of rare earth complexes involving 2-((4-Methoxyphenoxy) carbonyl) benzoic acid. These complexes exhibited significant luminescent properties, suggesting applications in materials science, particularly in the development of organic chromophores for energy transfer to metal ions (Liu et al., 2009).
Green Synthesis of Chemical Compounds : Zhang et al. (2015) reported an efficient method for the green synthesis of 4-methoxybenzophenone, using benzoic acid as an acylating agent. This research highlights the role of similar compounds in environmentally friendly chemical synthesis processes (Zhang et al., 2015).
Crystal Structures in Lanthanide Coordination Compounds : A study by Sivakumar et al. (2010) focused on the synthesis of lanthanide coordination compounds using 4-benzyloxy benzoic acid derivatives, including those with methoxy substituents. This research is significant in understanding how electron-donating and withdrawing groups affect the photoluminescence of these compounds, relevant in materials science and optics (Sivakumar et al., 2010).
- (methoxymethoxy) benzoic acid, closely related to 3-(4-Methoxyphenoxy)benzoic acid. This study provided insights into the compound's reactivity, molecular structure, and properties like the HOMO-LUMO band gap, potentially informing applications in molecular design and materials science (Yadav et al., 2022).
Analysis of Metabolites in Microbial Degradation : Chen et al. (2012) reported on the microbial degradation of 3-Phenoxybenzoic acid by a Bacillus sp. This study is crucial for understanding environmental bioremediation processes, particularly in degrading compounds related to this compound (Chen et al., 2012).
Demethoxylation and Hydroxylation Studies : Gaisberger and Solar (2001) researched the demethoxylation and hydroxylation of methoxybenzoic acids, including compounds structurally similar to this compound. This study contributes to understanding chemical reactions important in food irradiation and environmental chemistry (Gaisberger & Solar, 2001).
Structure-Affinity Relationship in Biochemistry : Yuan et al. (2019) investigated the binding affinity of various phenolic acids, including methoxy-substituted benzoic acids, with bovine serum albumin. This research offers insights into the biological interactions and potential pharmaceutical applications of such compounds (Yuan et al., 2019).
Safety and Hazards
Mechanism of Action
Biochemical Pathways
Phenol derivatives, which this compound is a part of, have been found to have potential biological activities, including anti-tumor and anti-inflammatory effects .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound . .
Properties
IUPAC Name |
3-(4-methoxyphenoxy)benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O4/c1-17-11-5-7-12(8-6-11)18-13-4-2-3-10(9-13)14(15)16/h2-9H,1H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSICQJNSMKWTNG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OC2=CC=CC(=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50347159 | |
Record name | 3-(4-Methoxyphenoxy)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50347159 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
117423-75-3 | |
Record name | 3-(4-Methoxyphenoxy)benzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=117423-75-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(4-Methoxyphenoxy)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50347159 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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